Cas no 871727-40-1 (O2-tert-butyl O3-ethyl (1S,3R,5S)-2-azabicyclo[3.1.0]hexane-2,3-dicarboxylate)

• Product Name: O2-tert-butyl O3-ethyl (1S,3R,5S)-2-azabicyclo[3.1.0]hexane-2,3-dicarboxylate
• CAS No: 871727-40-1
• MF: C₁₃H₂₁NO₄
• MW: 255.31014418602
• MDL: MFCD22124375
• CID: 1864992
• PubChem ID: 57985062
• Update Time: 2025-11-02

O2-tert-butyl O3-ethyl (1S,3R,5S)-2-azabicyclo[3.1.0]hexane-2,3-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[3.1.0]hexane-2,3-dicarboxylic acid, 2-(1,1-dimethylethyl)3-ethyl ester, (1S,3R,5S)-
• ethyl (1s,3r,5s)-2-boc-2-azabicyclo[3.1.0]hexane-3-carboxylate
• (1S,3R,5S)-2-tert-Butyl 3-ethyl 2-azabicyclo[3.1.0]hexane-2,3-dicarboxylate
• SB12091
• 2-O-tert-butyl 3-O-ethyl (1S,3R,5S)-2-azabicyclo[3.1.0]hexane-2,3-dicarboxylate
• 2-tert-butyl 3-ethyl(1S,3R,5S)-2-azabicyclo[3.1.0]hexane-2,3-dicarboxylate
• O2-tert-butyl O3-ethyl (1S,3R,5S)-2-azabicyclo[3.1.0]hexane-2,3-dicarboxylate
• SCHEMBL8214869
• P16200
• (1S,3R,5S)-2-tert-Butyl3-ethyl2-azabicyclo[3.1.0]hexane-2,3-dicarboxylate
• AKOS025396094
• 871727-40-1
• CS-0049566
• QHWOZJGWXZDMDZ-LPEHRKFASA-N
• WJB72740
• MFCD22124375
• AS-53210
• (1S,3R,5S)-2-Azabicyclo[3.1.0]hexane-2,3-dicarboxylic Acid 2-(1,1-Dimethylethyl) 3-ethyl Ester

• MDL： MFCD22124375
• Inchi： 1S/C13H21NO4/c1-5-17-11(15)10-7-8-6-9(8)14(10)12(16)18-13(2,3)4/h8-10H,5-7H2,1-4H3/t8-,9-,10+/m0/s1
• InChI Key： QHWOZJGWXZDMDZ-LPEHRKFASA-N
• SMILES： O(C(C)(C)C)C(N1[C@@H](C(=O)OCC)C[C@@H]2C[C@H]12)=O

Computed Properties

• Exact Mass: 255.14705815 g/mol
• Monoisotopic Mass: 255.14705815 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8
• Molecular Weight: 255.31

Additional information on O2-tert-butyl O3-ethyl (1S,3R,5S)-2-azabicyclo[3.1.0]hexane-2,3-dicarboxylate

Comprehensive Analysis of O2-tert-butyl O3-ethyl (1S,3R,5S)-2-azabicyclo[3.1.0]hexane-2,3-dicarboxylate (CAS No. 871727-40-1)

The compound O2-tert-butyl O3-ethyl (1S,3R,5S)-2-azabicyclo[3.1.0]hexane-2,3-dicarboxylate (CAS No. 871727-40-1) is a highly specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique 2-azabicyclo[3.1.0]hexane scaffold and dicarboxylate functional groups make it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers and manufacturers frequently search for this compound due to its relevance in asymmetric synthesis and stereoselective reactions, which are critical for modern medicinal chemistry.

In recent years, the demand for chiral intermediates like O2-tert-butyl O3-ethyl (1S,3R,5S)-2-azabicyclo[3.1.0]hexane-2,3-dicarboxylate has surged, driven by advancements in precision medicine and targeted drug delivery. The compound's tert-butyl and ethyl ester moieties provide excellent stability and reactivity, making it suitable for multi-step synthetic routes. Its CAS No. 871727-40-1 is often queried in scientific databases, reflecting its importance in high-throughput screening and structure-activity relationship (SAR) studies.

From a synthetic perspective, the (1S,3R,5S) configuration of this compound ensures high enantiomeric purity, a key requirement for FDA-approved APIs (Active Pharmaceutical Ingredients). The azabicyclo[3.1.0]hexane core is structurally analogous to bioactive molecules targeting G-protein-coupled receptors (GPCRs), a hot topic in neuropharmacology. This alignment with current research trends explains why queries like "O2-tert-butyl O3-ethyl synthesis" and "871727-40-1 applications" are increasingly common in academic and industrial search logs.

Another area of interest is the compound's role in green chemistry. With growing emphasis on sustainable synthesis, researchers explore its use in catalyzed reactions and solvent-free conditions. The tert-butyl protecting group in O2-tert-butyl O3-ethyl (1S,3R,5S)-2-azabicyclo[3.1.0]hexane-2,3-dicarboxylate can be selectively removed under mild conditions, reducing waste generation—a feature highly valued in process chemistry optimization.

In conclusion, CAS No. 871727-40-1 represents a critical tool for chemists working on chiral drug development and molecular design. Its versatility and alignment with cutting-edge research themes ensure its continued relevance in both academic and industrial settings. As the pharmaceutical industry shifts toward personalized therapies, intermediates like this will remain at the forefront of innovation.